Kaempferol 7-O-neohesperidoside
Kaempferol 7-O-neohesperidoside
Brand Name:
Vulcanchem
CAS No.:
17353-03-6
VCID:
VC0191661
InChI:
InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1
SMILES:
Molecular Formula:
C27H30O15
Molecular Weight:
594.5 g/mol
Kaempferol 7-O-neohesperidoside
CAS No.: 17353-03-6
Natural Products
VCID: VC0191661
Molecular Formula: C27H30O15
Molecular Weight: 594.5 g/mol
| CAS No. | 17353-03-6 |
|---|---|
| Product Name | Kaempferol 7-O-neohesperidoside |
| Molecular Formula | C27H30O15 |
| Molecular Weight | 594.5 g/mol |
| IUPAC Name | 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1 |
| Standard InChIKey | ZEJXENDZTYVXDP-CSJHBIPPSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
| Synonyms | K 7-neo kaempferol 7-neohesperidoside kaempferol 7-neohesperidoside, (ALPHA-L-MANNO,D-GLUCO)-isomer kaempferol 7-neohesperidoside, (L-MANNO,D-GLUCO)-isome |
| PubChem Compound | 5483905 |
| Last Modified | Nov 11 2021 |
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